N-(3-cyanophenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(3-cyanophenyl)-2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H16N4O2S2/c1-2-7-22-17(24)16-14(6-8-25-16)21-18(22)26-11-15(23)20-13-5-3-4-12(9-13)10-19/h3-6,8-9H,2,7,11H2,1H3,(H,20,23)
• InChI Key: JCYAPWJXGQDAGU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC=CC(=C3)C#N
• Molecular Formula: C18H16N4O2S2
• Molecular Weight: 384.5 g/mol

Description

N-(3-cyanophenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C18H16N4O2S2 and its molecular weight is 384.47. The purity is usually 95%.
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Scientific Research Applications

Dual Enzyme Inhibition

This compound and its analogues have been studied for their inhibitory activities against thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes crucial for DNA synthesis and cellular replication. The 5-substituted 2-amino-4-oxo-6-methylthieno[2,3-d]pyrimidine scaffold, in particular, has shown to be highly conducive to dual human TS-DHFR inhibitory activity, indicating potential for cancer treatment strategies through the interruption of folate metabolism in cancer cells (Gangjee et al., 2008).

Antimicrobial Effects

Compounds incorporating the sulfamoyl moiety, related to the discussed chemical structure, have been synthesized and evaluated for their antimicrobial potential. These studies have highlighted the versatility of the scaffold in generating compounds with promising antibacterial and antifungal activities, which could be important for developing new antimicrobial agents (Darwish et al., 2014).

Antitumor Activity

Research into thieno[3,2-d]pyrimidine derivatives, closely related to the compound , has shown significant antitumor activity across various human cancer cell lines, including breast, cervical, and colonic carcinomas. These findings suggest a potential role for such compounds in cancer therapy, with certain derivatives nearly matching the efficacy of established chemotherapy agents like doxorubicin (Hafez & El-Gazzar, 2017).

Molecular Interactions and Structural Analysis

The compound and its related structures have been the subject of studies focusing on their molecular interactions, including binding with proteins such as bovine serum albumin (BSA). These interactions are crucial for understanding the pharmacokinetics and pharmacodynamics of potential therapeutic agents. Spectroscopic studies, including FT-IR and FT-Raman, along with computational analyses like molecular docking, have provided insights into how these compounds interact at the molecular level, which is vital for drug development processes (Meng et al., 2012).